Cas no 138-08-9 (2-(phosphonooxy)prop-2-enoic acid)

2-(Phosphonooxy)prop-2-enoic acid is a phosphorylated acrylic acid derivative with applications in polymer chemistry and materials science. Its unique structure combines a reactive vinyl group with a phosphonate moiety, enabling dual functionality in polymerization and cross-linking reactions. The phosphonate group enhances adhesion to metal surfaces and improves flame retardancy in polymeric systems. This compound is particularly valuable as a monomer or additive in water-based coatings, adhesives, and specialty polymers, where it contributes to improved mechanical properties and chemical resistance. Its water solubility facilitates environmentally friendly formulations. The compound’s reactivity allows for tailored modifications, making it a versatile intermediate in advanced material design.
2-(phosphonooxy)prop-2-enoic acid structure
138-08-9 structure
Product Name:2-(phosphonooxy)prop-2-enoic acid
CAS No:138-08-9
MF:C3H5O6P
MW:168.041962385178
MDL:MFCD00039109
CID:163606
PubChem ID:1005
Update Time:2025-06-15

2-(phosphonooxy)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-(phosphonooxy)-
    • 3-Phosphono-2-imino-1-methyl-4-oxoimidazolidine
    • AC1L47AT
    • AG-D-85251
    • CTK4C3466
    • phospho(enol) pyruvic acid
    • phosphocreatinine
    • phosphoenol pyruvic acid
    • Phosphoenolpyruvate
    • Phosphonic acid, (2-imino-3-methyl-5-oxo-1-imidazolidinyl)-
    • Phosphonic acid,(2-imino-3-methyl-5-oxo-1-imidazolidinyl)- (8CI,9CI)
    • PIMOI
    • PEP【phosphate】
    • phosphopyruvic acid
    • 2-Phosphoenolpyruvate
    • 2-Phosphonooxypropenoic acid
    • 2-(Phosphonooxy)acrylic acid
    • 2-phosphonooxyprop-2-enoic acid
    • 2-dihydroxyphosphinoyloxyacrylic acid
    • 2-(Dihydroxyphosphinyloxy)acrylic acid
    • Phosphoenolpyruvicacid
    • 2-(phosphonooxy)prop-2-enoic acid
    • 2-hydroxy-Acrylic acid dihydrogen phosphate
    • SCHEMBL7908
    • P-enolpyruvate
    • CHEMBL1235228
    • 2-(phosphonooxy)-2-propenoate
    • DTXSID80861797
    • 545YL308OW
    • UNII-545YL308OW
    • 2-(phosphonooxy)-2-propenoic acid
    • C00074
    • 1nhx
    • EINECS 205-312-2
    • C39259BA-D4B1-4B31-810F-E572F40F427F
    • 138-08-9
    • Oxo-phosphonooxy-acetic acid
    • bmse000107
    • BDBM50366413
    • 2-Propenoic acid, 2-(phosphonooxy)-
    • AKOS028109883
    • GTPL4692
    • Phosphoenolpyruvic acid
    • Q412139
    • DB01819
    • P-enol-pyruvate
    • CS-0059436
    • Acrylic acid, 2-hydroxy-, dihydrogen phosphate
    • EN300-260208
    • 2-PHOSPHOENOLPYRUVIC ACID
    • PEP
    • Phospho(enol)pyruvic acid
    • NS00015114
    • CHEBI:44897
    • 2-(phosphonooxy)prop-2-enoicacid
    • 2-(phosphonooxy)acrylate
    • phosphoenolpyruvate(1-)
    • 2-hydroxy-2-propenoate phosphate (ester)
    • phosphonatoenolpyruvate
    • O-phosphono-enol-pyruvate
    • phosphonatoenolpyruvate(3-)
    • 2-hydroxy-2-propenoate (dihydrogen phosphate) (ester)
    • DB-226715
    • DTXCID90197579
    • PEP (phosphate)
    • propenoic acid, 2-phosphonooxy-
    • MDL: MFCD00039109
    • Inchi: 1S/C3H5O6P/c1-2(3(4)5)9-10(6,7)8/h1H2,(H,4,5)(H2,6,7,8)
    • InChI Key: DTBNBXWJWCWCIK-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OC(=C)C(=O)O

Computed Properties

  • Exact Mass: 167.98235
  • Monoisotopic Mass: 167.98237487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.1
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 104.06

2-(phosphonooxy)prop-2-enoic acid Pricemore >>

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Additional information on 2-(phosphonooxy)prop-2-enoic acid

Comprehensive Overview of 2-(Phosphonooxy)prop-2-enoic Acid (CAS No. 138-08-9): Properties, Applications, and Innovations

2-(Phosphonooxy)prop-2-enoic acid (CAS No. 138-08-9), also referred to as phosphorylated acrylic acid, is a specialized organophosphorus compound with a unique molecular structure combining a vinyl group, a carboxylic acid, and a phosphate ester. This hybrid architecture endows it with versatile reactivity, making it valuable in fields like biomaterials, water treatment, and industrial coatings. Its CAS registry number 138-08-9 is frequently searched in chemical databases, reflecting its niche yet growing relevance.

Recent interest in sustainable chemistry has spotlighted derivatives like 2-(phosphonooxy)prop-2-enoic acid due to their potential in green synthesis. Researchers are exploring its role in biodegradable polymers, aligning with global trends toward eco-friendly materials. A surge in queries like "phosphonooxy compounds for water purification" or "acrylic acid derivatives in biomedical applications" underscores its intersection with environmental and health-focused innovations.

The compound’s chemical stability and chelating properties make it a candidate for scale inhibition in cooling systems, addressing industrial challenges like mineral deposition. Patent analyses reveal its use in anti-corrosive coatings, where its phosphate group enhances adhesion to metal substrates. Such applications resonate with searches for "advanced corrosion inhibitors" or "metal surface treatment chemicals," highlighting its industrial utility.

In biomedical research, CAS 138-08-9 is studied for modifying hydrogels to improve drug delivery systems. Its anionic character allows pH-responsive behavior, a feature sought after in "smart drug carriers" research. Laboratories investigating "functionalized acrylic acids" often encounter this compound as a building block for tailored macromolecules.

From a synthetic perspective, 2-(phosphonooxy)prop-2-enoic acid is synthesized via esterification of acrylic acid derivatives with phosphorous reagents. Optimizing its yield and purity is a frequent topic in "organophosphorus synthesis techniques" discussions. Analytical methods like NMR and HPLC are critical for characterizing its structure, as noted in journals focusing on applied chemical analysis.

Market trends indicate rising demand for specialty phosphonates, driven by sectors like agriculture (as nutrient enhancers) and electronics (for semiconductor cleaning). While 138-08-9 is not yet a household name, its derivatives are gaining traction in "high-performance additives" markets, reflecting broader shifts toward multifunctional chemicals.

Regulatory compliance for 2-(phosphonooxy)prop-2-enoic acid varies by region, but it generally falls under standard industrial chemical guidelines. Safety data sheets emphasize handling precautions typical for organic acids and phosphorus compounds, with no significant red flags noted in major chemical regulatory databases.

Future prospects for CAS No. 138-08-9 include potential breakthroughs in renewable energy applications, such as battery electrolytes or fuel cell membranes. As industries prioritize carbon-neutral solutions, this compound’s adaptability positions it as a candidate for next-generation energy storage materials—a topic dominating searches like "phosphonates in clean energy."

In summary, 2-(phosphonooxy)prop-2-enoic acid exemplifies how niche chemicals can address macro-level challenges. Its dual functionality—bridging organic and inorganic chemistry—makes it a subject of both academic curiosity and industrial pragmatism, warranting deeper exploration in an era demanding sustainable innovation.

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